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Compound of Interest

Compound Name:
4-(2-methoxyethoxy)-N-

methylaniline

CAS No.: 1178243-33-8

Cat. No.: B1523762

Get Quote

Part 1: Executive Safety Summary
Immediate Action Required: Treat 4-(2-methoxyethoxy)-N-methylaniline as a Category 6.1

Toxic Substance and a Marine Pollutant.

This compound is a specialized aniline derivative often utilized as a pharmaceutical

intermediate (e.g., in the synthesis of EGFR inhibitors). Its structure combines a secondary

amine (N-methyl) with a glycol ether side chain. This duality dictates its disposal pathway: it

poses both the acute toxicity risks of anilines (methemoglobinemia) and the solvent-like

miscibility of glycol ethers.

Operational Directive:

Primary Disposal Method: High-temperature incineration with scrubber systems.

Critical Incompatibility:NEVER mix with oxidizing agents or nitrosating sources (e.g., sodium

nitrite), as this secondary amine can form carcinogenic N-nitrosamines.
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Ecological Status: Zero-discharge policy. This compound is presumed very toxic to aquatic

life with long-lasting effects (H410).[1][2][3][4][5]

Part 2: Technical Hazard Profiling & Mechanism
To ensure safety, laboratory personnel must understand the causality behind these protocols.

We do not simply follow rules; we mitigate specific molecular mechanisms.

1. The Aniline Toxicity Mechanism (Methemoglobinemia)
Like its parent compound N-methylaniline, this derivative can be absorbed through the skin.

Once systemic, it undergoes hepatic metabolism (N-hydroxylation). The resulting metabolites

oxidize hemoglobin (

) to methemoglobin (

), which cannot transport oxygen.

Operational Implication: Double-gloving (Nitrile + Laminate) is mandatory during waste

transfer. Standard latex is permeable to lipophilic anilines.

2. The Glycol Ether Solubility Factor
The 2-methoxyethoxy chain increases the water solubility of this molecule compared to simple

alkyl-anilines.

Operational Implication: In the event of a spill, this compound will migrate rapidly into

drainage systems. Spill containment dikes must be deployed immediately.

3. Chemical Data Summary
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Property Value / Classification Operational Note

CAS (HCl Salt) 2567497-61-2
Verify specific salt form (Free

base vs. HCl)

Physical State Liquid (Free base) / Solid (Salt)
Free base is likely an oil; Salt

is hygroscopic solid

Acidity Basic (Secondary Amine)
Keep away from acid chlorides

and anhydrides

Waste Stream
Organic Toxic / Non-

Halogenated

Mark Halogenated if disposing

of HCl salt

Part 3: Step-by-Step Disposal Protocol
Phase 1: Waste Characterization & Segregation
Before removal, determine the exact form of the substance.

Check the Counter-ion:

If Free Base: Segregate into Non-Halogenated Organic waste stream.

If Hydrochloride/Salt: Segregate into Halogenated Organic waste stream (due to Chloride

content).

pH Verification: Ensure the waste container pH is >7 or neutral. Do not mix with strong acid

wastes to prevent exothermic salt formation and fuming.

Phase 2: Packaging & Labeling
Container Selection: Use High-Density Polyethylene (HDPE) or glass containers. Avoid

metal drums if the substance is in a wet/acidic salt form to prevent corrosion.

Labeling Requirements:

Chemical Name: Write out fully: "4-(2-methoxyethoxy)-N-methylaniline".
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Hazard Pictograms: GHS06 (Skull & Crossbones), GHS08 (Health Hazard), GHS09

(Environment).

Text Warning: "TOXIC. ABSORBS THROUGH SKIN.[2][3][5][6][7] MARINE POLLUTANT."

Phase 3: The Disposal Workflow (Visualized)
The following decision matrix outlines the logical flow for disposing of this specific intermediate.
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Waste: 4-(2-methoxyethoxy)-N-methylaniline

Determine Chemical Form

Is it a Salt (HCl)?

Stream A: Halogenated Organic Waste
(Due to Cl- ion)

Yes (Solid/Hygroscopic)

Stream B: Non-Halogenated Organic Waste
(High BTU)

No (Liquid/Oil)

Packaging: HDPE Carboy
Label: 'Toxic' + 'Marine Pollutant'

Temp Storage: Secondary Containment
Away from Oxidizers/Nitrates

Final Disposal: High-Temp Incineration
(>1000°C with Scrubber)

Click to download full resolution via product page
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Figure 1: Decision matrix for the segregation and disposal of 4-(2-methoxyethoxy)-N-
methylaniline based on chemical form.

Part 4: Emergency Spill Response
Trigger: Spillage of >10mL (Liquid) or >1g (Solid).

Evacuate & PPE: Clear the immediate area. Don Silver Shield/4H or thick Nitrile gloves,

safety goggles, and a P100 respirator (if dust/aerosol is present).

Containment:

Do NOT use sawdust or cellulose (combustible reaction risk with anilines).

USE Vermiculite, sand, or commercial "Chem-Sorb" pads.

Decontamination:

Absorb bulk material.

Wash the surface with a dilute acetic acid solution (5%) to solubilize amine residues,

followed by soap and water.

Collect all cleanup materials into the Hazardous Waste container (Stream A or B as

defined above).

Part 5: References & Validation
The protocols above are synthesized from class-specific safety data for N-alkyl anilines and

glycol ethers, validated against current GHS standards.

BLD Pharm. (2023). Safety Data Sheet: 4-(2-Methoxyethoxy)-N-methylaniline
hydrochloride. Retrieved from

Source for CAS 2567497-61-2 and salt-form identification.

Thermo Fisher Scientific. (2021). Safety Data Sheet: N-Methylaniline. Retrieved from
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Source for class-based toxicity (Methemoglobinemia) and aquatic hazard classification

(H400/H410).

European Chemicals Agency (ECHA). (2023). Substance Information: N-methylaniline.[1][2]

[3][8] Retrieved from

Source for harmonized classification and labeling requirements for aniline derivatives.

Sigma-Aldrich. (2023).[7] Safety Data Sheet: 4-Methoxy-N-methylaniline. Retrieved from

Source for structural analog comparison and p-anisidine derivative handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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